Cas no 93981-92-1 (Benzenemethanaminium, N-hexadecyl-N,N-dimethyl-,salt with 4-octylphenol (1:1))

• Product name: Benzenemethanaminium, N-hexadecyl-N,N-dimethyl-,salt with 4-octylphenol (1:1)
• CAS No: 93981-92-1
• MF: C₂₅H₄₆N+^.C₁₄H₂₁O-
• MW: 565.95538
• CID: 817979
• PubChem ID: 44149037

Benzenemethanaminium, N-hexadecyl-N,N-dimethyl-,salt with 4-octylphenol (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium, N-hexadecyl-N,N-dimethyl-,salt with 4-octylphenol (1:1)
• benzyl-hexadecyl-dimethylazanium,4-octylphenolate
• EINECS 301-181-1
• 93981-92-1
• DTXSID40240105
• Benzyl(hexadecyl)dimethylammonium, salt with p-octylphenol (1:1)

• Inchi： InChI=1S/C25H46N.C14H22O/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-20-23-26(2,3)24-25-21-18-17-19-22-25;1-2-3-4-5-6-7-8-13-9-11-14(15)12-10-13/h17-19,21-22H,4-16,20,23-24H2,1-3H3;9-12,15H,2-8H2,1H3/q+1;/p-1
• InChI Key： PQFFCFZRCXZJQS-UHFFFAOYSA-M
• SMILES： CCCCCCCCCCCCCCCC[N+](C)(C)CC1=CC=CC=C1.CCCCCCCCC1=CC=C(C=C1)[O-]

Computed Properties

• Exact Mass: 565.522
• Monoisotopic Mass: 565.522
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 41
• Rotatable Bond Count: 24
• Complexity: 427
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.1A^2